4-(2-ethoxyphenyl)-N-(4-fluorophenyl)-1-piperazinecarboxamide

• IUPAC Name: 4-(2-ethoxyphenyl)-N-(4-fluorophenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C19H22FN3O2/c1-2-25-18-6-4-3-5-17(18)22-11-13-23(14-12-22)19(24)21-16-9-7-15(20)8-10-16/h3-10H,2,11-14H2,1H3,(H,21,24)
• InChI Key: IASYRSIJLYBYSX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2CCN(CC2)C(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C19H22FN3O2
• Molecular Weight: 343.4 g/mol

Description

4-(2-ethoxyphenyl)-N-(4-fluorophenyl)-1-piperazinecarboxamide, also known as EFDP or piperazine analog of the designer drug 1-(4-fluorophenyl)-2-(pyrrolidin-1-yl)pentan-1-one (also known as 4F-PVP), is a synthetic compound that belongs to the piperazine family. It is a psychoactive substance that has been gaining popularity in the research community due to its potential therapeutic effects.

Mechanism of Action

4-(2-ethoxyphenyl)-N-(4-fluorophenyl)-1-piperazinecarboxamide acts as a selective serotonin reuptake inhibitor (SSRI) and a dopamine transporter blocker. By inhibiting the reuptake of serotonin and dopamine, 4-(2-ethoxyphenyl)-N-(4-fluorophenyl)-1-piperazinecarboxamide increases the levels of these neurotransmitters in the brain, leading to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
4-(2-ethoxyphenyl)-N-(4-fluorophenyl)-1-piperazinecarboxamide has been shown to increase the levels of serotonin and dopamine in the brain, leading to its anxiolytic and antidepressant effects. Additionally, 4-(2-ethoxyphenyl)-N-(4-fluorophenyl)-1-piperazinecarboxamide has been found to have neuroprotective effects, which could be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(2-ethoxyphenyl)-N-(4-fluorophenyl)-1-piperazinecarboxamide in lab experiments is its relatively simple synthesis method. Additionally, 4-(2-ethoxyphenyl)-N-(4-fluorophenyl)-1-piperazinecarboxamide has been shown to have promising therapeutic effects, making it a valuable compound for further research. However, one limitation of using 4-(2-ethoxyphenyl)-N-(4-fluorophenyl)-1-piperazinecarboxamide in lab experiments is its potential for abuse, as it is a psychoactive substance.

Future Directions

There are several future directions for research on 4-(2-ethoxyphenyl)-N-(4-fluorophenyl)-1-piperazinecarboxamide. One possible direction is to investigate its potential as a treatment for anxiety and depression in humans. Additionally, further studies could be conducted to explore its neuroprotective effects and its potential as a treatment for neurodegenerative diseases. Another direction for research could be to investigate the potential for abuse and addiction associated with 4-(2-ethoxyphenyl)-N-(4-fluorophenyl)-1-piperazinecarboxamide, as well as its potential for toxicity. Overall, 4-(2-ethoxyphenyl)-N-(4-fluorophenyl)-1-piperazinecarboxamide is a promising compound that warrants further research in the field of neuroscience.

Synthesis Methods

4-(2-ethoxyphenyl)-N-(4-fluorophenyl)-1-piperazinecarboxamide can be synthesized using a simple one-pot reaction involving the condensation of 4-fluorophenylpiperazine and 2-ethoxybenzoyl chloride in the presence of a base. The resulting compound is then purified using column chromatography, yielding 4-(2-ethoxyphenyl)-N-(4-fluorophenyl)-1-piperazinecarboxamide as a white crystalline powder.

Scientific Research Applications

4-(2-ethoxyphenyl)-N-(4-fluorophenyl)-1-piperazinecarboxamide has been the subject of several scientific studies due to its potential therapeutic effects. It has been shown to have anxiolytic and antidepressant properties in animal models, making it a promising candidate for the treatment of anxiety and depression in humans. Additionally, 4-(2-ethoxyphenyl)-N-(4-fluorophenyl)-1-piperazinecarboxamide has been found to have neuroprotective effects, which could be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.